Cas no 56-89-3 (L-Cystine)

• Product Name: L-Cystine
• CAS No: 56-89-3
• MF: C₆H₁₂N₂O₄S₂
• MW: 240.3005
• MDL: MFCD00064228
• CID: 33638
• PubChem ID: 67678
• Update Time: 2025-08-05

L-Cystine Chemical and Physical Properties

Names and Identifiers

• L-Cystine
• L(-)-3,3-Dithiobis(2-aminopropanoic acid)
• L-Cystine, synthetically derived
• (H-Cys-OH)2 (Disulfide bond)
• (H-Cys-OH)2
• H-(Cys)_2-OH~(-)-3,3-Dithiobis(2-aminopropionic acid)
• 2-Amino-3-[(2-amino-2-carboxyethyl)dithio]propanoic acid
• L-Cystine,food grade
• Cystine
• Phytate
• L-(-)-Cystine
• (H-Cys-OH)?
• .β.,.β.'-Diamino-.β.,.β.'-dicarboxydiethyl disulfide
• 3,3'-Disulfanediylbis(2-aminopropanoic acid)
• CYSTINE, L-(P)
• CYSTINE, L-(RG)
• L-Cysteine
• L-CYSTINE BP,USP
• L-CYSTINE, EXTRA PURE
• (CYS)2
• (R,R)-3,3'-Dithiobis(2-aminopropionicacid)
• (R,R)-cystine
• [3H]-Cystine
• 1-cystine
• Cystin
• Dicysteine
• h-(cys)
• L-3,3′-Dithiobis(2-aMinopropanoic acid)
• l-cystin
• L-CYTISINE
• L-α-DiaMino-β-dithiolacetic acid
• L-β,β′-DiaMino-β,β′-dicarboxydiethyl disulfide
• L-β,β′-Dithiodialanine
• L-Dicysteine
• Nephrin
• L(-)-3,3'-Dithiobis(2-aminopropanoic acid)
• jimtycj
• 湖北L-胱氨酸生产厂家
• L-Dicysteine
• Cysteine disulfide
• Oxidized L-cysteine
• beta,beta'-Dithiodialanine
• L-Cysteine disulfide
• 3,3'-Dithiodialanine
• Cystine acid
• Cystine (L)-
• D-Cystine
• Cystine (VAN)
• Cystin (VAN)
• Alanine, 3,3'-dithiodi-
• Alanine, 3,3'-dithiobis-
• beta,beta'-Dithioalanine, L-
• (-)-Cystine
• Gelucystine
• L-alpha-Diamino-beta-dithiolactic acid
• L-Alanine, 3,3'-dithiobis-
• 3,3'-Dithiobis(2-aminopropanoic acid)
• CCRIS
• L-Cystine,99%
• (R-(R*,R*))-3,3'-Dithiobis(2-aminopropanoic acid)
• beta,beta'-diamino-beta,beta'-dicarboxydiethyl disulfide
• (R,R)-3,3'-dithiobis(2-aminopropanoic acid)
• bis(beta-amino-beta-carboxyethyl) disulfide
• alpha-Diamino-beta-dithiolactic acid
• E921
• cistina
• Zystin
• 3,3'-Dithiobis-L-alanine
• Acetylcysteine Imp. A
• CCRIS 5822
• CHEMBL590540
• (2R,2'R)-3,3'-disulfanediylbis(2-aminopropanoic acid)
• M06021
• Z1269145231
• HY-N0394
• (2R)-2-amino-3-{[(2R)-2-amino-2-carboxyethyl]disulfanyl}propanoic acid
• S-CYSTEINYL CYSTEINE
• Tox21_112162_1
• 2079930-29-1
• GTPL5413
• D(+)-3,3'-Dithiobis(2-aminopropanoic acid
• C6H12N2O4S2
• b,b'-Dithiodialanine
• cystinum
• [R-(R*,R*)]-3,3'-Dithiobis
• L-Cystine (9CI)
• L-Cystine, non-animal source
• DB00138
• 3,3'-Dithiobis
• 4,5-Dithiaoctanedioic acid, 2,7-diamino-
• CYSTINE [MART.]
• DTXSID50859005
• CYSTINE [WHO-DD]
• L-Cystine, from non-animal source, meets EP testing specifications, suitable for cell culture, 98.5-101.0%
• beta,beta'-Diamino-beta,beta'-dicarboxydiethyldisulfide
• Cystine (USAN/INN)
• DD82F461-3F8F-4624-9E2C-0272A9FA79ED
• TYROSINE IMPURITY C [EP IMPURITY]
• C00491
• CYSTINE [EP MONOGRAPH]
• DTXCID0026418
• b,b'-Diamino-b,b'-dicarboxydiethyl disulfide
• 3,3'-Disulfanediylbis((2R)-2-aminopropanoic acid)
• L-Cystine, >=98% (TLC), crystalline
• (2R)-2-amino-3-[[(2R)-2-amino-2-carboxy-ethyl]disulfanyl]propanoic acid
• L-CYSTINE [JAN]
• CYSTINE (EP MONOGRAPH)
• Bis(b-amino-beta-carboxyethyl) disulfide
• (R-(R*,R*))-3,3'-Dithiobis
• 56-89-3
• [R-(R*,R*)]-3,3'-dithiobis[2-aminopropanoic acid]
• 24645-67-8
• L-Cystine, Vetec(TM) reagent grade, 98%
• ACETYLCYSTEINE IMPURITY A (EP IMPURITY)
• MFCD00064228
• L-CYSTINE [FCC]
• DTXSID2046418
• L Cystine
• L-Cystine, Cell Culture Reagent (H-L-Cys(1)-OH.H-L-Cys(1)-OH)
• SCHEMBL10226
• s4808
• CAS-56-89-3
• NSC 13203
• L-Cystine, SAJ special grade, >=99.0%
• 2-amino-3-(2-amino-2-carboxy-ethyl)disulfanyl-propanoic acid
• CYSTINE (USP-RS)
• CYSTINE [INN]
• Cystine, United States Pharmacopeia (USP) Reference Standard
• IYY
• L-Cystine, BioUltra, >=99.5% (T)
• 3,3'-Dithiobis(2-aminopropanoic acid), (R-(R*,R*))-
• CYSTINE [VANDF]
• Q408626
• Cystine, L-
• Cystine, L- (8CI)
• EC 200-296-3
• Cystine, NIST(R) SRM(R) 143d
• 48TCX9A1VT
• CYSTINE (MART.)
• NCGC00166006-02
• AS-12654
• Cystine, European Pharmacopoeia (EP) Reference Standard
• bmse000035
• CCG-36355
• D03636
• L-Cystine (JP17)
• Cystine,d
• 2-Amino-3-[(2-amino-2-carboxyethyl)dithio]propanoate
• UNII-48TCX9A1VT
• Tox21_112162
• L-Cystine, >=99.7% (TLC)
• Cystine [USAN]
• 3,3'-dithiobis[2-amino-[R-(R*,R*)]-Propanoate
• NSC-13203
• L-Cystine, Pharmaceutical Secondary Standard; Certified Reference Material
• NS00007403
• 3,3-DISULFANEDIYLBIS((2R)-2-AMINOPROPANOIC ACID)
• CYSTINE [USP-RS]
• Cystine [USAN:INN]
• ACETYLCYSTEINE IMPURITY A [EP IMPURITY]
• AC-11189
• 4-04-00-03155 (Beilstein Handbook Reference)
• (H-Cys-OH)
• Bis(b-amino-b-carboxyethyl) disulfide
• CYSTINE [MI]
• beta,beta'-Dithiobisalanine
• 2-amino-3-(2-amino-2-carboxy-ethyl)disulfanyl-propanoate
• Bis(beta-amino-beta-carboxyethyl)disulfide
• EN300-174654
• AI3-09064
• Propanoic acid, 3,3'-dithiobis(2-amino-, (R-(R*,R*))-
• D(+)-3,3'-Dithiobis(2-aminopropanoate
• 3,3'-dithiobis[2-amino-[R-(R*,R*)]-Propanoic acid
• BRN 1728094
• AKOS015898645
• (2R)-2-amino-3-[[(2R)-2-amino-2-carboxyethyl]disulfanyl]propanoic acid
• CHEBI:16283
• (2R)-2-azanyl-3-[[(2R)-2-azanyl-3-oxidanyl-3-oxidanylidene-propyl]disulfanyl]propanoic acid
• S-(((R)-2-amino-2-carboxyethyl)thio)cysteine
• EINECS 200-296-3
• TYROSINE IMPURITY C (EP IMPURITY)
• NCGC00166006-01
• DTXCID60210087
• ACETYLCYSTEINE IMPURITY A (L-CYSTINE)
• CS-0008930
• L-Cystine, certified reference material, TraceCERT(R)
• NCGC00164531-01
• BRD-K99679910-001-02-3
• L-Cystine, produced by Wacker Chemie AG, Burghausen, Germany, >=98.5%

• MDL： MFCD00064228
• Inchi： 1S/C6H12N2O4S2/c7-3(5(9)10)1-13-14-2-4(8)6(11)12/h3-4H,1-2,7-8H2,(H,9,10)(H,11,12)/t3-,4-/m0/s1
• InChI Key： LEVWYRKDKASIDU-IMJSIDKUSA-N
• SMILES： S(C([H])([H])[C@@]([H])(C(=O)O[H])N([H])[H])SC([H])([H])[C@@]([H])(C(=O)O[H])N([H])[H]
• BRN： 1728094

Computed Properties

• Exact Mass: 240.02400
• Monoisotopic Mass: 240.02384922 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -6.3
• Topological Polar Surface Area: 177
• Molecular Weight: 240.3

Experimental Properties

• Color/Form: White hexagonal tabular crystals or crystalline powders. Odorless and tasteless.
• Density: 1.680(lit.)
• Melting Point: >240 °C (dec.) (lit.)
• Boiling Point: 468.2±45.0℃ at 760 mmHg
• Flash Point: 237.0±28.7 °C
• Refractive Index: -222.5 ° (C=1, 1mol/L HCl)
• Solubility: 1 M HCl: 100 mg/mL
• Water Partition Coefficient: 0.112G/L(25ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 177.24000
• LogP: 0.59220
• Sensitiveness: Sensitive to light
• Merck: 2782
• pka: 1.0, 2.1, 8.02, 8.71(at 25℃)
• Specific Rotation: -224º(C=2IN1MHCL)
• Optical Activity: [α]20/D −219±5°, c = 1% in 1 M HCl
• Solubility: Soluble in dilute acid and alkaline solutions, very slightly soluble in water, insoluble in ethanol, ether, benzene and chloroform.
• Vapor Pressure: 0.0±2.5 mmHg at 25°C

L-Cystine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25
• RTECS：HA2690000
• Hazardous Material Identification：
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Packing Group：III
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives L-cysteine-S-conjugates
• Solvents and Organic Chemicals Organic Compounds Acids/Esters